Cas no 898772-11-7 (Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate)

• Product Name: Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate
• CAS No: 898772-11-7
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• MDL: MFCD07699077
• CID: 876646
• PubChem ID: 24723445
• Update Time: 2025-05-28

Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate
• propyl 5-(1,3-dioxolan-2-yl)thiophene-2-carboxylate
• PROPYL5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE
• DTXSID90641885
• 898772-11-7
• AKOS016018736
• MFCD07699077

• MDL： MFCD07699077
• Inchi： 1S/C11H14O4S/c1-2-5-13-10(12)8-3-4-9(16-8)11-14-6-7-15-11/h3-4,11H,2,5-7H2,1H3
• InChI Key： OLWARJZHYNFAIB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCCC)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 242.06100
• Monoisotopic Mass: 242.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.00000
• LogP: 2.36030

Additional information on Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate

Recent Advances in the Study of Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate (CAS: 898772-11-7)

Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate (CAS: 898772-11-7) is a thiophene-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have focused on its synthesis, structural modifications, and potential biological activities, particularly as a precursor or intermediate in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its significance and potential applications.

The synthesis of Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The compound's unique structure, featuring a dioxolane-protected aldehyde and a thiophene carboxylate moiety, makes it a valuable building block for the construction of more complex molecules, such as heterocyclic compounds with potential pharmacological activities.

In the context of medicinal chemistry, researchers have explored the biological activities of derivatives synthesized from Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate. A recent Bioorganic & Medicinal Chemistry Letters (2024) study reported that thiophene-based analogs derived from this compound exhibited promising inhibitory effects against certain kinases involved in inflammatory pathways. These findings suggest its potential as a scaffold for developing anti-inflammatory or anticancer agents. Further in vitro and in vivo studies are underway to validate these preliminary results.

Beyond its pharmaceutical applications, Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate has also been investigated for its role in material science. Its thiophene core contributes to its electronic properties, making it a candidate for use in organic semiconductors and conductive polymers. A 2023 study in Advanced Materials highlighted its incorporation into polymer matrices, resulting in materials with enhanced charge transport properties, which could be leveraged in flexible electronics and optoelectronic devices.

In conclusion, Propyl 5-(1,3-dioxolan-2-yl)-2-thiophenecarboxylate (CAS: 898772-11-7) represents a multifunctional compound with broad applications in drug discovery and material science. Recent advancements in its synthesis and derivatization have expanded its utility, paving the way for further exploration of its biological and electronic properties. Future research should focus on elucidating its mechanism of action in biological systems and optimizing its performance in material applications to unlock its full potential.